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Compound of Interest

Compound Name: KCa1.1 channel activator-1

Cat. No.: B12406699 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed, step-by-step procedures for the safe disposal of KCa1.1 channel
activator-1, a compound recognized for its selective stimulation of the vascular KCa1.1

channel. Adherence to these guidelines is essential to mitigate risks to personnel and the

environment.

Hazard Profile and Safety Precautions
KCa1.1 channel activator-1 is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects[1]. Therefore, preventing its release into the environment is of

paramount importance. Before handling, it is crucial to wash skin thoroughly and to refrain from

eating, drinking, or smoking in the designated work area[1]. In case of accidental swallowing, it

is imperative to contact a poison center or a physician immediately[1].
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Hazard Classification GHS Statements
Key Precautionary
Measures

Acute Oral Toxicity H302: Harmful if swallowed[1]

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/ physician if

you feel unwell. P330: Rinse

mouth.[1]

Aquatic Toxicity
H410: Very toxic to aquatic life

with long lasting effects[1]

P273: Avoid release to the

environment. P391: Collect

spillage.[1]

Proper Disposal Protocol
The primary directive for the disposal of KCa1.1 channel activator-1 is to treat it as hazardous

chemical waste. Under no circumstances should this compound be disposed of down the drain

or in regular trash receptacles.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect all waste materials containing KCa1.1 channel activator-1, including unused

product, contaminated consumables (e.g., pipette tips, gloves), and empty containers, in a

designated and clearly labeled hazardous waste container.

The container must be compatible with the chemical's properties, properly sealed to

prevent leaks, and stored in a cool, well-ventilated area away from incompatible materials

such as strong acids, alkalis, and oxidizing or reducing agents[1].

Labeling:

Clearly label the hazardous waste container with the full chemical name ("KCa1.1
channel activator-1"), the associated hazards (e.g., "Toxic," "Environmental Hazard"),
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and the date of accumulation.

Institutional Procedures:

Follow your institution's specific guidelines for hazardous waste disposal. This typically

involves contacting the Environmental Health and Safety (EHS) office to arrange for a

scheduled pickup.

Professional Disposal:

The collected waste must be disposed of through an approved and licensed waste

disposal company[1]. Your institution's EHS department will facilitate this process. These

professional services ensure that the chemical is handled and disposed of in accordance

with all local, state, and federal regulations.

Disposal Workflow
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Waste Collection

Container Preparation

Disposal Process

Identify KCa1.1 Waste 
 (Unused product, contaminated items)
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 Hazardous Waste Container

Securely Seal the Container

Label with Chemical Name, 
 Hazards, and Date
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 for Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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